Cas no 1105189-53-4 (1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol)
1105189-53-4 structure
Product Name:1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol
CAS No:1105189-53-4
MF:C12H11N3O2S
MW:261.299640893936
MDL:MFCD16653090
CID:4772507
PubChem ID:33678972
Update Time:2023-08-17
1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol
- 1-allyl-5-(3-nitrophenyl)-1H-imidazole-2(3H)-thione
-
- MDL: MFCD16653090
- Inchi: 1S/C12H11N3O2S/c1-2-6-14-11(8-13-12(14)18)9-4-3-5-10(7-9)15(16)17/h2-5,7-8H,1,6H2,(H,13,18)
- InChI Key: LZRIKSDKOSDIGZ-UHFFFAOYSA-N
- SMILES: S=C1NC=C(C2C=CC=C(C=2)[N+](=O)[O-])N1CC=C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 403
- XLogP3: 2
- Topological Polar Surface Area: 93.2
1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A150146-100mg |
1-allyl-5-(3-nitrophenyl)-1h-imidazole-2-thiol |
1105189-53-4 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A150146-500mg |
1-allyl-5-(3-nitrophenyl)-1h-imidazole-2-thiol |
1105189-53-4 | 500mg |
$ 390.00 | 2022-06-08 | ||
| TRC | A150146-1g |
1-allyl-5-(3-nitrophenyl)-1h-imidazole-2-thiol |
1105189-53-4 | 1g |
$ 570.00 | 2022-06-08 | ||
| Enamine | EN300-237236-0.05g |
5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol |
1105189-53-4 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-237236-0.1g |
5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol |
1105189-53-4 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-237236-0.25g |
5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol |
1105189-53-4 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-237236-0.5g |
5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol |
1105189-53-4 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-237236-1.0g |
5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol |
1105189-53-4 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-237236-2.5g |
5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol |
1105189-53-4 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-237236-5.0g |
5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazole-2-thiol |
1105189-53-4 | 95% | 5.0g |
$2110.0 | 2024-06-19 |
1-Allyl-5-(3-nitrophenyl)-1H-imidazole-2-thiol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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